Cas no 380336-33-4 ((4-Bromophenyl)methyl 4-chlorobenzoate)

• Product Name: (4-Bromophenyl)methyl 4-chlorobenzoate
• CAS No: 380336-33-4
• MF: C₁₄H₁₀BrClO₂
• MW: 325.585002422333
• CID: 2937939
• Update Time: 2023-08-10

(4-Bromophenyl)methyl 4-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• (4-bromophenyl)methyl 4-chlorobenzoate
• 4-bromobenzyl 4-chlorobenzoate
• 4-Chlorobenzoic acid 4-bromobenzyl ester
• Z19702037
• (4-Bromophenyl)methyl 4-chlorobenzoate

• Inchi： 1S/C14H10BrClO2/c15-12-5-1-10(2-6-12)9-18-14(17)11-3-7-13(16)8-4-11/h1-8H,9H2
• InChI Key： DQFOGBGAQVRHCS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)COC(C1C=CC(=CC=1)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 269
• XLogP3: 5.3
• Topological Polar Surface Area: 26.3